2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene
Overview
Description
2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene is a chemical compound that belongs to the class of aromatic compounds. It is also known as 2-bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene or 4-bromo-2-(difluoromethyl)-1-fluorotoluene. This compound is widely used in scientific research for various applications.
Mechanism of Action
The mechanism of action of 2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene is not well understood. However, it is believed to act by inhibiting the activity of certain enzymes or proteins in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene are not well known. However, some studies suggest that this compound may have anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize and is readily available. However, one of the limitations of using this compound is that it may be toxic to certain organisms and may require special handling and disposal procedures.
Future Directions
There are several future directions for research on 2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene. One potential direction is to study its potential as a drug candidate for various diseases. Another direction is to investigate its potential as a catalyst for various chemical reactions. Additionally, further studies are needed to better understand the mechanism of action and physiological effects of this compound.
Synthesis Methods
The synthesis of 2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene is typically carried out by the reaction of 2-bromo-3-nitrotoluene with difluorocarbene generated from difluoromethyltriphenylphosphonium bromide and a strong base such as potassium tert-butoxide. This reaction produces 2-bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene as the main product.
Scientific Research Applications
2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene is widely used in scientific research for various applications. One of the primary applications of this compound is in the synthesis of other compounds. It is used as a precursor for the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds.
properties
IUPAC Name |
2-bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrF3/c1-4-2-3-5(10)7(9)6(4)8(11)12/h2-3,8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYTYMSYVPYEKQI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)Br)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrF3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-(difluoromethyl)-1-fluoro-4-methylbenzene | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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